Cas no 64742-53-6 (TRANSFORMER OIL)

• Product Name: TRANSFORMER OIL
• CAS No: 64742-53-6
• MW: 0
• CID: 504060
• Update Time: 2025-07-20

TRANSFORMER OIL Chemical and Physical Properties

Names and Identifiers

• Distillates(petroleum), hydrotreated light naphthenic
• NAPHTHENIC HYDROCARBON
• Transformer oil (PCB free)
• TransformerOil(Technical)
• CCRIS 7179
• Distillates (petroleum), hydrotreated (mild) light naphthenic (9CI)
• Distillates (petroleum), hydrotreated (sev
• Hydrotreated (mild) light naphthenic distillate
• Hydrotreated (mild) light naphthenic distillates (petroleum)
• Hydrotreated (severe) light naphthenic distillate
• Hydrotreated (severe) light naphthenic distillates (petroleum)
• Hydrotreated light naphthenic distillate solvent extract (petroleum)
• Technical white oil
• mineral oil, petroleum distillates, hydrotreated (mild) light naphthenic
• mineral oil, petroleum distillates, hydrotreated (severe) light naphthenic
• distillates (petroleum), hydrotreated (mild) light naphthenic
• distillates (petroleum), hydrotreated (severe) light naphthenic
• HYDROTREATEDLIGHTNAPHTHENICPETROLEUMDISTILLATES
• HYDROTREATEDLIGHTNAPHTHENICDISTILLATE
• PETROLEUMDISTILLATES,HYDROTREATEDLIGHTNAPHTHENIC
• OILN11
• 3146 HYDRAULIC OIL BASE
• Transformer oil: (Mineral oil, petroleum distillates, hydrotreated (mild) light naphthenic)
• Distillates (petroleum), hydrotreated light naphthenic Baseoil - unspecified
• Hydrotreated light naphthenic distillate (petroleum)
• TRANSFORMER OIL

Experimental Properties

• Flash Point: 146 °C

TRANSFORMER OIL Security Information

• Hazard Category Code： 45
• Safety Instruction： 53-45
• Hazardous Material Identification：

Additional information on TRANSFORMER OIL

Recent Advances in Chemical-Biomedical Research: Insights on 64742-53-6 and Transformer Oil Applications

The chemical compound with CAS number 64742-53-6, commonly referred to as a hydrocarbon solvent, has recently garnered attention in biomedical and chemical research due to its versatile applications. Concurrently, Transformer Oil, a critical insulating fluid in electrical engineering, has been explored for potential biomedical uses. This research brief synthesizes the latest findings on these two subjects, highlighting their intersections and implications for the chemical-biomedical field.

Recent studies have investigated the physicochemical properties of 64742-53-6, emphasizing its role as a solvent in pharmaceutical formulations. Researchers have noted its efficacy in enhancing the solubility of hydrophobic drugs, thereby improving bioavailability. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that 64742-53-6 could significantly increase the dissolution rate of poorly water-soluble anticancer agents, suggesting its potential in drug delivery systems.

Transformer Oil, traditionally used for its dielectric properties, has been repurposed in biomedical research due to its thermal stability and chemical inertness. A groundbreaking study in Biomaterials Science (2024) explored its use as a carrier for lipophilic bioactive compounds. The study reported that Transformer Oil could effectively encapsulate and release therapeutic agents under controlled conditions, opening new avenues for targeted drug delivery.

The intersection of 64742-53-6 and Transformer Oil in biomedical applications is particularly intriguing. A collaborative research effort between chemical engineers and pharmacologists (2024) investigated hybrid formulations combining these two components. Preliminary results indicated synergistic effects, where 64742-53-6 enhanced the dispersibility of Transformer Oil-based nanoemulsions, improving their stability and drug-loading capacity. These findings were presented at the International Conference on Advanced Materials and are pending peer-reviewed publication.

Despite these promising developments, challenges remain. Regulatory considerations for 64742-53-6 in pharmaceutical applications require further scrutiny, particularly regarding its toxicity profile at varying concentrations. Similarly, the long-term biocompatibility of Transformer Oil-derived formulations needs extensive preclinical evaluation. Ongoing research aims to address these gaps, with several clinical trials expected to commence in 2025.

In conclusion, the convergence of 64742-53-6 and Transformer Oil in biomedical research represents a novel paradigm in drug formulation and delivery. Their unique properties offer compelling advantages, though rigorous validation is essential to translate these findings into clinical practice. Future studies should focus on optimizing these systems for specific therapeutic applications while ensuring safety and efficacy.